Cas no 61986-86-5 (Benzene, (1-methyl-1-phenoxypropyl)-)

• Product Name: Benzene, (1-methyl-1-phenoxypropyl)-
• CAS No: 61986-86-5
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 1631323
• PubChem ID: 71390817
• Update Time: 2025-04-21

Benzene, (1-methyl-1-phenoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-methyl-1-phenoxypropyl)-
• 2-phenoxybutan-2-ylbenzene
• DTXSID30812714
• 61986-86-5
• (2-Phenoxybutan-2-yl)benzene

• Inchi： 1S/C16H18O/c1-3-16(2,14-10-6-4-7-11-14)17-15-12-8-5-9-13-15/h4-13H,3H2,1-2H3
• InChI Key： LWAQNYOQWPBHDP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 226.13584
• Monoisotopic Mass: 226.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23